Trifluoroacetic acid
Trifluoroacetic acid
Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent.
Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent, a human xenobiotic metabolite and a NMR chemical shift reference compound. It is functionally related to an acetic acid. It is a conjugate acid of a trifluoroacetate.
A very strong halogenated derivative of acetic acid. It is used in acid catalyzed reactions, especially those where an ester is cleaved in peptide synthesis.
Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent, a human xenobiotic metabolite and a NMR chemical shift reference compound. It is functionally related to an acetic acid. It is a conjugate acid of a trifluoroacetate.
A very strong halogenated derivative of acetic acid. It is used in acid catalyzed reactions, especially those where an ester is cleaved in peptide synthesis.
Brand Name:
Vulcanchem
CAS No.:
76-05-1
VCID:
VC20853651
InChI:
InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)
SMILES:
C(=O)(C(F)(F)F)O
Molecular Formula:
C2HF3O2
C2HF3O2
CF3COOH
C2HF3O2
CF3COOH
Molecular Weight:
114.02 g/mol
Trifluoroacetic acid
CAS No.: 76-05-1
Cat. No.: VC20853651
Molecular Formula: C2HF3O2
C2HF3O2
CF3COOH
Molecular Weight: 114.02 g/mol
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Specification
| Description | Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent. Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent, a human xenobiotic metabolite and a NMR chemical shift reference compound. It is functionally related to an acetic acid. It is a conjugate acid of a trifluoroacetate. A very strong halogenated derivative of acetic acid. It is used in acid catalyzed reactions, especially those where an ester is cleaved in peptide synthesis. |
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| CAS No. | 76-05-1 |
| Molecular Formula | C2HF3O2 C2HF3O2 CF3COOH |
| Molecular Weight | 114.02 g/mol |
| IUPAC Name | 2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7) |
| Standard InChI Key | DTQVDTLACAAQTR-UHFFFAOYSA-N |
| SMILES | C(=O)(C(F)(F)F)O |
| Canonical SMILES | C(=O)(C(F)(F)F)O |
| Boiling Point | 72.4 °C Enthalpy of vaporization: 33 kJ/mol at boiling point 72 °C |
| Colorform | Liquid Colorless, fuming liquid; hygroscopic |
| Melting Point | -15.4 °C -15 °C |
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